Cas no 41213-11-0 (2-Quinoxalinamine,N-(1-methylethyl)-)

2-Quinoxalinamine,N-(1-methylethyl)- structure
41213-11-0 structure
Product name:2-Quinoxalinamine,N-(1-methylethyl)-
CAS No:41213-11-0
MF:C11H13N3
MW:187.241021871567
CID:327494
PubChem ID:45115708

2-Quinoxalinamine,N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinamine,N-(1-methylethyl)-
    • 2-Quinoxalinamine,N-(1-methylethyl)-(9CI)
    • N-propan-2-ylquinoxalin-2-amine
    • AKOS009127775
    • DTXSID90668315
    • N-(Propan-2-yl)quinoxalin-2-amine
    • SCHEMBL12890450
    • 41213-11-0
    • Inchi: InChI=1S/C11H13N3/c1-8(2)13-11-7-12-9-5-3-4-6-10(9)14-11/h3-8H,1-2H3,(H,13,14)
    • InChI Key: YHQDIXPDROHMJE-UHFFFAOYSA-N
    • SMILES: CC(NC1C=NC2C(=CC=CC=2)N=1)C

Computed Properties

  • Exact Mass: 187.111
  • Monoisotopic Mass: 187.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 2.4

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